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Compound of Interest

Compound Name: (R)-1-(m-Tolyl)ethanol

CAS No.: 42070-91-7

Cat. No.: B2481363

Get Quote

Hazard Identification and Risk Assessment
(R)-1-(m-Tolyl)ethanol is an aromatic alcohol that requires careful handling. Understanding its

specific hazard profile is the foundational step for implementing safe disposal procedures. The

primary risks are associated with its potential health effects upon exposure.

According to data aggregated from multiple chemical suppliers and databases, the compound

is classified with specific GHS (Globally Harmonized System) hazard statements.[1] While a

specific flash point is not consistently reported across all safety data sheets (SDS), similar

aromatic alcohols are classified as combustible liquids. Therefore, it is prudent to manage it as

a chemical waste with potential flammability hazards. Federal and local regulations classify

chemical wastes with a flashpoint below 60°C (140°F) as ignitable hazardous waste.[2][3]
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Hazard

Classification
Description

GHS Hazard

Statement
Source

Acute Toxicity, Oral Harmful if swallowed. H302 PubChem[1]

Skin Irritation Causes skin irritation. H315 PubChem[1]

Eye Irritation
Causes serious eye

irritation.
H319 PubChem[1]

Combustibility
Classified as a

combustible liquid.

N/A (Storage Class

10)
Sigma-Aldrich

Pre-Disposal Safety Protocol: Establishing a Controlled
Environment
Before initiating any waste collection or disposal, the immediate work area must be secured to

mitigate risks. The causality here is simple: preventing accidental exposure or reaction is

paramount.

Personal Protective Equipment (PPE): A baseline of chemically resistant nitrile gloves, safety

glasses or goggles, and a laboratory coat is mandatory.[4][5] This creates a direct barrier

against skin and eye contact.

Ventilation: All handling of (R)-1-(m-Tolyl)ethanol, including pouring waste into collection

containers, should be performed inside a certified chemical fume hood.[4][6] This

engineering control is critical for minimizing the inhalation of any vapors or aerosols.

Ignition Source Control: Although not classified as highly flammable, all potential ignition

sources—such as hot plates, open flames, and non-intrinsically safe electrical equipment—

must be removed from the immediate vicinity.[7][8] This preemptive measure guards against

the low but present risk of vapor ignition.

Disposal Workflow for (R)-1-(m-Tolyl)ethanol
The following diagram outlines the decision-making process for the proper management and

disposal of (R)-1-(m-Tolyl)ethanol waste.
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Waste Generation
((R)-1-(m-Tolyl)ethanol)

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Work in a
Chemical Fume Hood

Step 3: Select a Designated
Hazardous Waste Container

Step 4: Carefully Transfer Waste
(Use Funnel, Avoid Splashes)

Step 5: Securely Seal & Label Container
(Contents, Date, Hazards)

Step 6: Move to Designated
Waste Accumulation Area

Step 7: Arrange for Pickup
(Contact EHS/Licensed Vendor)

Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1-(3-Methylphenyl)ethanol | C9H12O | CID 110952 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. safety.pitt.edu [safety.pitt.edu]

3. triumvirate.com [triumvirate.com]

4. cfaessafety.osu.edu [cfaessafety.osu.edu]

5. fishersci.com [fishersci.com]

6. ehs.stanford.edu [ehs.stanford.edu]

7. ehss.syr.edu [ehss.syr.edu]

8. How to Clean Up an Isopropyl Alcohol Spill: Safety & More [wikihow.com]

To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of
(R)-1-(m-Tolyl)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2481363/docs#a-comprehensive-guide-to-the-
proper-disposal-of-r-1-m-tolyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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